7-Anilino-1-(4-methylphenyl)-5-oxo-[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylic acid ethyl ester

• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: ethyl 7-anilino-1-(4-methylphenyl)-5-oxo-[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C21H19N5O3/c1-3-29-20(28)19-24-26(16-11-9-14(2)10-12-16)21-23-17(13-18(27)25(19)21)22-15-7-5-4-6-8-15/h4-13,22H,3H2,1-2H3
• InChI Key: XNZKUANASINUDG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NN(C2=NC(=CC(=O)N12)NC3=CC=CC=C3)C4=CC=C(C=C4)C

Description

7-Anilino-1-(4-methylphenyl)-5-oxo-[1,2,4]triazolo[4,3-a]pyrimidine-3-carboxylic acid ethyl ester is a chemical compound used in scientific research for its potential therapeutic applications. It belongs to the class of pyrimidine derivatives and has shown promising results in various studies.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in the synthesis of various heterocyclic compounds, such as triazoloquinolines and triazolopyrimidines, which have applications in medicinal chemistry and drug discovery (Mikhalev et al., 1997).
• It plays a role in the synthesis of tuberculostatic agents, highlighting its potential in developing treatments for tuberculosis (Titova et al., 2019).
• The compound is used in the creation of various derivatives through different chemical reactions, indicating its versatility in organic chemistry applications (Tyurin et al., 2005).

Structural and Molecular Studies

• It has been studied for its crystal structure, contributing to the understanding of its molecular geometry and potential interactions, which is valuable in the field of crystallography and molecular modeling (Fettouhi et al., 1996).
• The compound's structure has been analyzed in the context of rearrangement reactions, which are fundamental in understanding its reactivity and potential transformations (Lashmanova et al., 2019).

Biological Activity Studies

• Some derivatives have shown promise in antitumor activities, suggesting its role in the development of new anticancer drugs (Gomha et al., 2017).
• The compound's derivatives have been investigated for their fungicidal activities, indicating its potential use in agricultural applications (De-jiang, 2008).